Cas no 93681-82-4 (2-allyl-4-methyl-4-pentenoic acid)

• Product Name: 2-allyl-4-methyl-4-pentenoic acid
• CAS No: 93681-82-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 862490
• PubChem ID: 256059
• Update Time: 2025-04-19

2-allyl-4-methyl-4-pentenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-allyl-4-methyl-4-pentenoic acid
• 4-methyl-2-prop-2-enylpent-4-enoic acid
• NSC82288
• DTXSID40292402
• 4-methyl-2-(prop-2-en-1-yl)pent-4-enoic acid
• CCG-40470
• NSC-82288
• 93681-82-4
• SCHEMBL9138443

• Inchi： 1S/C9H14O2/c1-4-5-8(9(10)11)6-7(2)3/h4,8H,1-2,5-6H2,3H3,(H,10,11)
• InChI Key： LLWNYXLAJUISMK-UHFFFAOYSA-N
• SMILES： OC(C(CC=C)CC(=C)C)=O

Computed Properties

• Exact Mass: 154.099
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.951
• Boiling Point: 254.2°C at 760 mmHg
• Flash Point: 151.5°C
• Refractive Index: 1.462
• PSA: 37.30000
• LogP: 2.22950